Cas no 2228476-19-3 (2-(piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole)

• Product Name: 2-(piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole
• CAS No: 2228476-19-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5879794
• PubChem ID: 165868467
• Update Time: 2025-05-19

2-(piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole
• EN300-1754714
• 2-[(piperidin-4-yl)methyl]-4,5,6,7-tetrahydro-1H-indole
• 2228476-19-3

• Inchi： 1S/C14H22N2/c1-2-4-14-12(3-1)10-13(16-14)9-11-5-7-15-8-6-11/h10-11,15-16H,1-9H2
• InChI Key： LMXMIXCHOYAKSB-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C=C1CC1CCNCC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.8Ų

Additional information on 2-(piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole

2-(Piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole

The compound CAS No 2228476-19-3, also known as 2-(piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound belongs to the class of tetrahydroindole derivatives, which are known for their unique pharmacological properties and potential applications in drug discovery.

Recent studies have highlighted the importance of tetrahydroindole derivatives in the development of novel therapeutics. The incorporation of a piperidine moiety into the indole framework introduces additional functional groups that can enhance the molecule's bioavailability and pharmacokinetic properties. Researchers have demonstrated that this compound exhibits potent antioxidant activity, making it a promising candidate for applications in neurodegenerative diseases and other oxidative stress-related conditions.

The synthesis of CAS No 2228476-19-3 involves a multi-step process that combines advanced organic chemistry techniques. The use of catalytic asymmetric synthesis has enabled the production of enantiomerically pure compounds, which is crucial for studying their stereochemical effects on biological systems. This approach not only improves the efficiency of the synthesis but also reduces environmental impact by minimizing waste generation.

In terms of applications, this compound has shown potential in the development of small molecule inhibitors targeting key enzymes involved in cellular signaling pathways. For instance, studies have revealed its ability to modulate the activity of protein kinase C (PKC), a family of enzymes implicated in various pathological conditions such as cancer and inflammatory diseases. The ability to selectively inhibit PKC isoforms could pave the way for the development of highly specific therapeutic agents with reduced off-target effects.

Moreover, the structural flexibility of CAS No 2228476-19-3 allows for further chemical modifications to tailor its properties for specific applications. For example, substituting the piperidine ring with other nitrogen-containing heterocycles could enhance its binding affinity to target proteins or improve its solubility profile. This versatility makes it an attractive scaffold for medicinal chemists exploring new drug candidates.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Using state-of-the-art molecular docking techniques, researchers have been able to predict how this molecule binds to its target proteins at an atomic level. These insights are invaluable for guiding iterative rounds of chemical optimization and improving drug efficacy.

In conclusion, CAS No 2228476-19-3, or 2-(piperidin-4-yl)methyl-4,5,6,7-tetrahydro-1H-indole, represents a cutting-edge compound with significant potential in various scientific domains. Its unique structure and versatile properties make it a valuable tool for advancing research in medicinal chemistry and beyond. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in the development of innovative therapeutic solutions.